Manganese carbonate

• IUPAC Name: manganese(2+);carbonate
• InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: XMWCXZJXESXBBY-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Mn+2]
• Molecular Formula: MnCO3, CMnO3
• DSSTOX Substance ID: DTXSID1042108
• Molecular Weight: 114.947 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid, Rose-colored crystals; [HSDB] Tarnishes to light brown; [Merck Index] Hygroscopic solid; Practically insoluble in water: 0.065 g/L @ 25 deg C; [MSDSonline]
• Solubility: Solubility product in water: 8.8X10-11, Sol in dil acid; insol in water or alcohol, SOL IN AQ CARBON DIOXIDE; INSOL IN AMMONIA, Soluble in dilute inorganic acids; almost insoluble in common organic acids, both concentrated and dilute.
• Density: 3.7
• Impurities: IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE.
• Color/Form: Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure, Rose-colored crystals, almost white when precipitated., Pink solid trigonal
• CAS No.: 598-62-9, 17375-37-0
• Melting Point: Decomposes >200 °C

Description

Manganese carbonate is a chemical compound with the formula MnCO₃. It naturally occurs as the mineral rhodochrosite but is typically produced industrially. It is a pale pink, water-insoluble solid. This compound is used in various applications, including as an additive in plant fertilizers, in health foods, ceramics, and concrete stains .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese carbonate can be synthesized by treating aqueous solutions of manganese(II) nitrate with ammonia and carbon dioxide, leading to the precipitation of the faintly pink solid . The reaction can be represented as: [ \text{Mn(NO}_3\text{)}_2 + \text{NH}_3 + \text{CO}_2 \rightarrow \text{MnCO}_3 + \text{NH}_4\text{NO}_3 ]

Industrial Production Methods: Industrially, this compound is produced by the reaction of manganese(II) salts with sodium carbonate or ammonium carbonate. The process involves dissolving manganese(II) salts in water and then adding a carbonate source to precipitate this compound .

Types of Reactions:

Oxidation: this compound decomposes upon heating to form manganese(II) oxide and carbon dioxide. The reaction is as follows: [ \text{MnCO}_3 \rightarrow \text{MnO} + \text{CO}_2 ]

Hydrolysis: this compound hydrolyzes in the presence of acids to form water-soluble manganese salts.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used to hydrolyze this compound.

Heat: Decomposition occurs at temperatures around 200°C.

Major Products:

Manganese(II) oxide (MnO): Formed upon decomposition.

Manganese salts: Formed upon hydrolysis with acids.

Scientific Research Applications

Agricultural Applications

Manganese Deficiency Correction

Manganese carbonate is primarily used as an additive in fertilizers to address manganese deficiency in crops. Manganese is an essential micronutrient that plays a critical role in photosynthesis, nitrogen assimilation, and enzyme activation. The application of this compound in agriculture promotes healthier plant growth and improves crop yields.

Application	Description
Fertilizers	Corrects manganese deficiency in plants
Crop Health	Enhances growth and productivity

Industrial Applications

Ceramics and Glass Production

In the ceramics industry, this compound serves as a glaze colorant and flux. It imparts various shades to ceramic products, ranging from pink to brown, depending on concentration and application. Additionally, it is utilized in glass production to enhance color and quality.

Textile Dyes and Coatings

This compound is also employed in textile dyeing processes and as a pigment in paints and coatings. Its ability to produce vibrant colors makes it valuable for decorative applications.

Industry	Application	Benefits
Ceramics	Glaze colorant	Enhances aesthetic appeal
Glass	Flux	Improves quality
Textiles	Dyeing agent	Produces vibrant colors

Environmental Applications

Pollutant Degradation

Recent studies have highlighted the role of this compound in environmental remediation. For instance, it has been used to activate peroxymonosulfate (PMS) for the degradation of emerging pollutants like acetaminophen in wastewater. The addition of this compound enhances the adsorption properties of carbonaceous materials, facilitating the breakdown of contaminants through reactive oxygen species.

Case Study: Acetaminophen Degradation

A study demonstrated that carbon-based materials modified with this compound effectively degraded acetaminophen, achieving a degradation efficiency of up to 100% within minutes. This process involved the generation of sulfate and hydroxyl radicals, showcasing the compound's potential in water treatment applications .

Health Applications

Nutritional Supplement

This compound is also utilized in health foods as a dietary supplement due to its role as a hematinic (blood-building agent). It helps in maintaining adequate levels of manganese in the body, which is crucial for various physiological functions.

Application	Description
Health Foods	Nutritional supplement for manganese

Energy Storage Applications

Supercapacitor Development

Innovative research has explored the use of this compound in energy storage systems, particularly in supercapacitors. A study reported the synthesis of graphene/manganese carbonate composites that exhibited excellent capacitance performance, making them promising materials for future energy storage applications .

Mechanism of Action

Manganese carbonate exerts its effects primarily through its ability to release manganese ions. In biological systems, manganese ions act as cofactors for various enzymes, playing a crucial role in processes such as photosynthesis, respiration, and nitrogen assimilation . In industrial applications, this compound decomposes to form manganese oxide, which is used in the production of batteries and ferrites .

Comparison with Similar Compounds

Calcium carbonate (CaCO₃): Similar in structure but used primarily in the construction industry and as a dietary supplement.

Magnesium carbonate (MgCO₃): Used in antacids and as a drying agent.

Iron carbonate (FeCO₃): Used in the steel industry and as a pigment.

Uniqueness of Manganese Carbonate: this compound is unique due to its specific applications in agriculture as a micronutrient, its role in the production of manganese dioxide for batteries, and its use in the synthesis of manganese-based nanomaterials for medical applications .

Biological Activity

Manganese carbonate (MnCO₃) is a compound that has garnered significant attention in various fields, including environmental science, medicine, and materials science. This article delves into the biological activity of this compound, highlighting its mechanisms, applications, and relevant research findings.

This compound is typically synthesized through the reaction of manganese salts with sodium bicarbonate or carbonate. The resulting compound can exist in various forms, including nanoparticles, which exhibit unique properties beneficial for biological applications. For instance, manganese-54 carbonate has been produced for specific applications in radiobiology .

Mechanisms of Biological Activity

This compound exhibits several biological activities primarily due to its ability to release manganese ions (Mn²⁺) upon degradation. These manganese ions play crucial roles in various biochemical processes:

• Antioxidant Activity : Manganese is a cofactor for superoxide dismutase (SOD), an enzyme that protects cells from oxidative stress by catalyzing the dismutation of superoxide radicals into oxygen and hydrogen peroxide.
• Reactive Oxygen Species Generation : this compound nanoparticles have been shown to generate reactive oxygen species (ROS) when subjected to ultrasonic cavitation. This property is exploited in sonodynamic therapy (SDT), where MnCO₃ NPs enhance the therapeutic effects against cancer cells by inducing apoptosis through ROS generation .

1. Sonodynamic Therapy (SDT)

A study demonstrated that this compound nanoparticles significantly enhance sonodynamic therapy's effectiveness. The nanoparticles were found to degrade under specific pH conditions, releasing Mn²⁺ ions that activate mitochondrial apoptosis pathways in cancer cells. The degradation rates were observed to be rapid at pH levels typical of tumor microenvironments, confirming the potential of MnCO₃ NPs as effective sonosensitizers .

2. Carbocatalytic Applications

This compound has also been studied for its role in carbocatalysis. In one experiment, MnCO₃ was incorporated into carbonaceous materials to enhance the degradation of pollutants like acetaminophen. The presence of manganese improved adsorption properties and facilitated the breakdown of peroxo bonds, leading to higher degradation efficiencies compared to materials without manganese .

3. Environmental Remediation

Research has indicated that this compound can effectively remove contaminants from water through adsorption processes. Studies have shown that modified biochar containing manganese exhibited higher adsorption capacities for dyes and other pollutants due to the enhanced active sites provided by manganese ions .

Data Summary

The following table summarizes key findings related to the biological activity of this compound:

Study	Application	Findings	Key Mechanism
	Sonodynamic Therapy	Enhanced apoptosis in cancer cells via ROS generation	Degradation of MnCO₃ NPs releases Mn²⁺ ions
	Environmental Remediation	Improved pollutant degradation efficiency	Enhanced adsorption properties due to Mn presence
	Radiobiological Applications	Production of radioactive Mn-54 carbonate for research	High specific activity useful in biological studies

Chemical Reactions Analysis

Reactions with Acids

Manganese(II) carbonate is a water-insoluble carbonate that, like most carbonates, hydrolyzes upon treatment with acids to produce water-soluble salts .

$\text{MnCO}_3(s)+2\text{H}^+(aq)\rightarrow \text{Mn}^{2+}(aq)+\text{H}_2\text{O}(l)+\text{CO}_2(g)$

Thermal Decomposition

This compound decomposes when heated, releasing carbon dioxide . The decomposition temperature is around 200°C, yielding manganese(II) oxide (MnO) .

$\text{MnCO}_3(s)\xrightarrow{\Delta}\text{MnO}(s)+\text{CO}_2(g)$

The thermal decomposition of this compound is complex due to the formation of various interconvertible manganese oxide phases in different environments and temperatures .

Weight Loss During Heating of this compound

Temperature Range (°C)	Weight Loss (%)
415 - 730	31
730 - 1200	4

Oxidation

Manganese(II) carbonate is subject to continuous and light-affected oxidation. Depending on storage conditions, the proportion of manganese dioxide (MnO2) increases over time, which may impair its solubility depending on the application .

This compound decomposes with release of carbon dioxide at 200 °C to give MnO1.88 :

$\text{MnCO}_3+0.44\text{O}_2\rightarrow \text{MnO}_{1.8}+\text{CO}_2$

Formation of Other Manganese Compounds

Manganese(II) carbonate can be easily converted to other manganese compounds, such as manganese oxide, by heating .

Reactions in Aqueous Solutions

Treatment of aqueous solutions of manganese(II) salts with alkali metal carbonates leads to precipitation of a faintly pink solid .

Use as a Catalyst

Crystalline this compound can act as a green, non-corrosive, and environmentally friendly catalyst for transesterification of vegetable oils . In comparison to other solid catalysts, this compound decreases the reaction time and temperature while increasing biodiesel yield .

Reactions with Ammonia and Carbon Dioxide

Treatment of aqueous solutions of manganese(II) nitrate with ammonia and carbon dioxide leads to precipitation of a faintly pink solid . The side product, ammonium nitrate, can be used as fertilizer .

Reactions with Hydrogen Peroxide

In basic solutions, hydrogen peroxide oxidizes Mn(II) to Mn(IV), giving a brown precipitate :

$\text{Mn OH }_2(s)+\text{H}_2\text{O}_2(aq)\rightarrow \text{MnO}_2(s)+2\text{H}_2\text{O}(l)$

In acid solution, H2O2 becomes a reducing agent, and the MnO2 will dissolve :

$\text{MnO}_2(s)+\text{H}_2\text{O}_2(aq)+2\text{H}^+(aq)\rightarrow \text{Mn}^{2+}(aq)+\text{O}_2(g)+2\text{H}_2\text{O}(l)$

Reaction with Sodium Bismuthate

Solid sodium bismuthate oxidizes Mn2+ to purple MnO4- without heating. With heating, the product is MnO2 .

$2\text{Mn}^{2+}(aq)+5\text{BiO}_3^{-}(aq)+14\text{H}^+(aq)\rightarrow 2\text{MnO}_4^{-}(aq)+5\text{BiO}^{+}(aq)+7\text{H}_2\text{O}(l)$

Q & A

Basic Research Questions

Q. What laboratory methods are recommended for synthesizing high-purity manganese carbonate, and how do reaction parameters influence product quality?

• Methodological Answer : this compound (MnCO₃) is commonly synthesized via precipitation using manganese sulfate (MnSO₄) and ammonium bicarbonate (NH₄HCO₃). Key parameters include reactant concentration, temperature (optimal at 30°C), and addition mode (e.g., dropwise vs. bulk addition). Higher NH₄HCO₃ concentrations (e.g., 2 mol/L) and controlled pH improve tap density and crystallinity. Post-synthesis washing with deionized water and drying under inert atmospheres reduces impurities like alkali metals .

Q. How can the solubility product constant (Ksp) of this compound be experimentally determined under varying conditions?

• Methodological Answer : The Ksp of MnCO₃ (≈10⁻¹⁰) can be measured via saturation experiments. Prepare saturated solutions of MnCO₃ in deionized water or buffered media (e.g., CO₂-rich environments). Use inductively coupled plasma mass spectrometry (ICP-MS) or ion-selective electrodes to quantify dissolved Mn²⁺ and CO₃²⁻ ions. Account for temperature effects (e.g., 25°C vs. 40°C) and ionic strength using activity coefficients .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodological Answer : Follow SDS guidelines: use fume hoods to avoid inhalation of fine particles, wear nitrile gloves and safety goggles to prevent skin/eye contact, and store MnCO₃ in sealed containers away from acids. For spills, collect material using non-sparking tools and dispose as hazardous waste. Monitor airborne Mn levels (<0.1 mg/m³ per OSHA) .

Advanced Research Questions

Q. How can XRD and SEM-EDS analyses resolve structural and compositional inconsistencies in synthesized this compound?

• Methodological Answer : X-ray diffraction (XRD) identifies crystallographic phases by comparing peaks to reference patterns (e.g., JCPDS-ICDD 44-1472 for rhodochrosite). SEM-EDS maps elemental distribution (Mn, C, O) to detect impurities (e.g., Fe or Ca). For example, MnCO₃ synthesized from Battery Hill materials showed >99.6% purity, with minor peaks attributed to residual sulfate .

Q. What spectroscopic techniques are suitable for studying the stability of this compound complexes under varying pH?

• Methodological Answer : UV-Vis spectroscopy tracks Mn²⁺ and MnCO₃²⁻ species via molar absorption coefficients (ε) at 200–400 nm. At pH > 8, MnCO₃ dominates, while acidic conditions favor Mn²⁺ dissolution. Pair with potentiometric titration to correlate absorbance shifts with speciation changes. For example, MnCO₃ exhibits ε ≈ 10⁴ L·mol⁻¹·cm⁻¹ at 250 nm .

Q. How can statistical design of experiments (DoE) optimize this compound synthesis for catalytic applications?

• Methodological Answer : Use Plackett-Burman (P-B) designs to screen critical variables (e.g., MnSO₄ concentration, temperature) and central composite design (CCD) to model nonlinear interactions. For catalytic alcohol oxidation, MnCO₃ calcined to MnO₂ showed 85% conversion efficiency under O₂. Response surface methodology (RSM) identifies optimal calcination temperature (300–400°C) and time (2–4 hrs) .

Q. What mechanisms explain this compound’s role as a precursor for high-performance catalysts in oxidation reactions?

• Methodological Answer : MnCO₃-derived MnO₂ catalyzes alcohol oxidation via lattice oxygen mobility. In situ FTIR and XPS reveal Mn³⁺/Mn⁴⁺ redox cycles. For example, secondary alcohols (e.g., benzyl alcohol) are oxidized to ketones with H₂O as the sole byproduct. Kinetic studies (Arrhenius plots) show activation energies of ~50 kJ/mol, indicating surface-controlled reactions .

Q. Data Analysis & Reproducibility

Q. How can researchers ensure reproducibility in this compound studies despite batch-to-batch variability?

• Methodological Answer : Document synthesis parameters (e.g., stirring rate, drying time) and characterize each batch via XRD and BET surface area analysis. Share raw data (e.g., SEM images, titration curves) in appendices. Use collaborative platforms like Zenodo for open-access datasets. Cross-validate results with independent labs using standardized protocols .